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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium L-lactate
pentahydrate (CLLP) in ethanol-water binary solvent systems. The information presented

herein is critical for professionals in the pharmaceutical and chemical industries, particularly in

the areas of drug formulation, crystallization process design, and purification. Understanding

the solubility behavior of this important calcium salt in mixed solvents is fundamental for

controlling precipitation, optimizing yields, and ensuring the desired physical properties of the

final product.

Quantitative Solubility Data
The solubility of calcium L-lactate pentahydrate is significantly influenced by both the

temperature and the composition of the ethanol-water solvent mixture. Generally, the solubility

of CLLP increases with rising temperature and decreases as the mole fraction of ethanol in the

solvent mixture increases.[1][2][3][4] This inverse relationship with ethanol concentration is a

key factor in the design of crystallization and purification processes.[5][6]

Table 1: Solubility of Calcium L-Lactate Pentahydrate in
Ethanol-Water Mixtures at Various Temperatures
The following table summarizes the mole fraction solubility (x) of calcium L-lactate
pentahydrate in various ethanol-water mixtures at temperatures ranging from 278.15 K to

313.15 K.
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Temperature (K)
Initial Mole Fraction of
Ethanol (x⁰)

Mole Fraction Solubility of
CLLP (x)

278.15 0.0000 0.00418

0.0588 0.00193

0.1304 0.00078

0.2212 0.00031

0.3421 0.00011

0.5119 0.00004

283.15 0.0000 0.00492

0.0588 0.00235

0.1304 0.00097

0.2212 0.00040

0.3421 0.00015

0.5119 0.00005

288.15 0.0000 0.00578

0.0588 0.00284

0.1304 0.00120

0.2212 0.00050

0.3421 0.00019

0.5119 0.00007

293.15 0.0000 0.00679

0.0588 0.00342

0.1304 0.00147

0.2212 0.00063

0.3421 0.00024
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0.5119 0.00009

298.15 0.0000 0.00796

0.0588 0.00410

0.1304 0.00179

0.2212 0.00078

0.3421 0.00030

0.5119 0.00011

303.15 0.0000 0.00931

0.0588 0.00490

0.1304 0.00218

0.2212 0.00097

0.3421 0.00038

0.5119 0.00014

308.15 0.0000 0.01088

0.0588 0.00584

0.1304 0.00263

0.2212 0.00119

0.3421 0.00047

0.5119 0.00018

313.15 0.0000 0.01269

0.0588 0.00695

0.1304 0.00318

0.2212 0.00146

0.3421 0.00059
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0.5119 0.00022

Data sourced from Luan, Q. et al. (2014). Measurement and Correlation of Solubility of

Calcium-l-lactate Pentahydrate in Ethanol + Water and Acetone + Water Systems. Journal of

Chemical & Engineering Data, 59(8), 2642–2648.

Table 2: Solubility of L(+)-Calcium Lactate in Ethanol-
Water Mixtures at 20°C (293.15 K)
This table presents the solubility of L(+)-calcium lactate as a weight percentage of the

anhydrous salt in the solution at a constant temperature of 20°C.

Ethanol Concentration (% w/w) Solubility (% w/w, anhydrous salt)

0 5.80

10 3.57

20 1.83

30 0.85

40 0.37

50 0.15

Data sourced from Cao, X. et al. (2001). Solubilities of Calcium and Zinc Lactate in Water and

Water-Ethanol Mixture. Korean Journal of Chemical Engineering, 18(1), 133-135.

Experimental Protocols
The determination of solubility data for calcium L-lactate pentahydrate in ethanol-water

mixtures typically involves equilibrium and synthetic methods. Below are detailed descriptions

of the common experimental protocols employed in the cited literature.

Isothermal Equilibrium Method
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This method involves establishing a solid-liquid equilibrium at a constant temperature and then

measuring the concentration of the solute in the saturated solution.

Materials and Apparatus:

Calcium L-lactate pentahydrate (analytical grade)

Ethanol (analytical grade)

Distilled or deionized water

Isothermal shaker or magnetic stirrer with temperature control

Centrifuge

Analytical balance

Conductivity meter or other suitable analytical instrument for concentration measurement

Procedure:

Prepare a series of ethanol-water mixtures with known mass fractions.

Add an excess amount of calcium L-lactate pentahydrate to each solvent mixture in a

sealed container.

Agitate the suspensions in an isothermal shaker at a constant temperature for a sufficient

time to reach equilibrium (e.g., 48 hours).[5]

After reaching equilibrium, cease agitation and allow the solid phase to settle.

Carefully withdraw a sample of the supernatant liquid.

Centrifuge the sample to remove any suspended solid particles.[5]

Accurately weigh a portion of the clear supernatant.

Determine the concentration of calcium lactate in the sample. One method is to measure the

conductivity of the solution and use a pre-established calibration curve of conductivity versus
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concentration.[5] The solubility is then expressed as the mass of anhydrous salt per 100 g of

the solution.[5]
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Isothermal Equilibrium Method Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.kiche.or.kr/journal/kjche/fulltext/18/1/133/ce30a555
https://www.kiche.or.kr/journal/kjche/fulltext/18/1/133/ce30a555
https://www.benchchem.com/product/b8254734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8254734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Method (Polythermal Method)
The synthetic method involves preparing a mixture of known composition and then determining

the temperature at which the solid phase completely dissolves upon heating or precipitates

upon cooling.

Materials and Apparatus:

Calcium L-lactate pentahydrate (analytical grade)

Ethanol (analytical grade)

Distilled or deionized water

Jacketed glass vessel with a magnetic stirrer

Precision thermostat bath

Calibrated thermometer or temperature sensor

Light source and detector or visual observation port

Procedure:

Accurately weigh and add known masses of calcium L-lactate pentahydrate, ethanol, and

water into the jacketed glass vessel.

Heat the mixture slowly while stirring continuously.

Observe the solution for the complete disappearance of the solid phase. The temperature at

which the last solid particle dissolves is recorded as the saturation temperature for that

specific composition.

To confirm the saturation temperature, cool the clear solution slowly until the first solid

particles appear (precipitation).

The average of the dissolution and precipitation temperatures is taken as the equilibrium

temperature.
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Repeat this process for various compositions of the ternary system to generate a

comprehensive solubility dataset across a range of temperatures.
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Synthetic (Polythermal) Method Workflow
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Conclusion
The solubility of calcium L-lactate pentahydrate in ethanol-water mixtures is a critical

parameter for the development and optimization of processes in the pharmaceutical and food

industries. The provided data and experimental protocols offer a foundational understanding for

researchers and scientists. The significant decrease in solubility with increasing ethanol

concentration underscores the utility of ethanol as an anti-solvent for the crystallization and

purification of calcium L-lactate. The temperature dependence of solubility further allows for

fine-tuning of these processes to achieve desired product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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